Cas no 91987-94-9 (Trichothec-9-en-15-ol,12,13-epoxy- (9CI))

• Product Name: Trichothec-9-en-15-ol,12,13-epoxy- (9CI)
• CAS No: 91987-94-9
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 806783
• PubChem ID: 130285
• Update Time: 2025-04-19

Trichothec-9-en-15-ol,12,13-epoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-en-15-ol,12,13-epoxy- (9CI)
• 4-deoxyverrucarol
• [(1R,2R,7R,9S)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methanol
• 12,13-Epoxytrichothec-9-en-15-ol
• 4-Dove
• 91987-94-9
• Trichothec-9-en-15-ol, 12,13-epoxy-
• DTXSID90919415

• Inchi： 1S/C15H22O3/c1-10-3-6-14(8-16)12(7-10)18-11-4-5-13(14,2)15(11)9-17-15/h7,11-12,16H,3-6,8-9H2,1-2H3/t11-,12+,13+,14+,15?/m0/s1
• InChI Key： PIKGDUXACSBRJF-HHKCZIBZSA-N
• SMILES： O1CC21[C@@H]1CC[C@]2(C)[C@@]2(CO)CCC(C)=C[C@H]2O1

Computed Properties

• Exact Mass: 250.156895
• Monoisotopic Mass: 250.156895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42
• XLogP3: 1

Experimental Properties

• Density: 1.21
• Boiling Point: 360.2°Cat760mmHg
• Flash Point: 178.9°C
• Refractive Index: 1.572